Cas no 2228162-68-1 (4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole
• CAS No: 2228162-68-1
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 5893284
• PubChem ID: 165643272
• Update Time: 2025-06-11

4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole
• EN300-1919803
• 2228162-68-1

• Inchi： 1S/C6H8BrN3/c1-5(3-7)6-4-10(2)9-8-6/h4H,1,3H2,2H3
• InChI Key： QQMIVQJRRSVPLE-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN(C)N=N1

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole

Introduction to 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole (CAS No. 2228162-68-1)

4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 2228162-68-1, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a brominated alkene moiety and a methyl-substituted triazole ring imparts distinct reactivity and binding capabilities, making it a valuable scaffold for synthetic chemists and biologists.

The compound's structure consists of a propenyl group attached to a bromine atom at the third position, linked to a triazole ring that is further substituted with a methyl group at the first position. This arrangement not only influences its electronic properties but also its interaction with biological targets. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infections, inflammation, and even cancer. The triazole ring itself is known for its stability and ability to form hydrogen bonds with biological molecules, which enhances its binding affinity. When combined with other functional groups, such as the alkene-bromine moiety in 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole, it opens up possibilities for designing molecules that can modulate specific biological pathways.

One of the most compelling aspects of this compound is its utility in click chemistry applications. The bromine substituent on the propenyl group allows for facile participation in copper-catalyzed azide-alkyne cycloadditions (CuAAC), a cornerstone reaction in modern synthetic organic chemistry. This reaction enables the rapid construction of complex molecular architectures, which is particularly useful in drug discovery where diversity is key. By leveraging this reaction, researchers can generate libraries of 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole derivatives and screen them for biological activity.

Recent studies have highlighted the importance of brominated alkenes in medicinal chemistry. These compounds often exhibit enhanced bioavailability and metabolic stability compared to their non-brominated counterparts. The bromine atom can also be used to introduce further modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the integration of aryl or heteroaryl groups into the molecular framework. Such modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the lead compounds.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds due to their diverse biological activities and structural versatility. Triazoles are no exception and have been incorporated into numerous drug candidates over the years. For instance, several antifungal agents contain a triazole ring as part of their structure, leveraging its ability to disrupt fungal cell wall synthesis. Similarly, triazole-based antiviral drugs have shown promise in inhibiting viral replication by targeting essential enzymes or receptors.

In addition to their therapeutic applications, 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole and its derivatives may find utility in materials science. The unique electronic properties of triazole derivatives make them attractive candidates for organic electronics applications, such as light-emitting diodes (OLEDs) or organic photovoltaics (OPVs). The ability to tune the electronic characteristics through structural modifications allows researchers to optimize these materials for specific performance requirements.

The synthesis of 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-1,2,3-triazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Starting from commercially available precursors such as propargyl bromide and methylhydrazine hydrochloride, the compound can be synthesized through a series of well-established reactions including nucleophilic addition followed by cyclization and subsequent functionalization steps. Each step is carefully optimized to ensure high yields and purity, which are crucial for subsequent biological evaluations.

The biological evaluation of this compound typically involves high-throughput screening (HTS) campaigns to identify potential lead candidates. Once hits are identified from HTS data, structure-based drug design (SBDD) or ligand-based drug design (LBDD) approaches are employed to optimize potency and selectivity. Computational modeling techniques play a significant role in these processes by predicting binding modes and interactions between the compound and biological targets.

One notable example of a drug that incorporates a triazole moiety is voriconazole, an antifungal agent used to treat invasive fungal infections caused by susceptible strains of Aspergillus and Candida species. Voriconazole's success has spurred further research into triazole derivatives as antifungals, demonstrating the therapeutic potential of this chemical class. While 4-(3-bromoprop-1-en-2-yl)-1-methyl-H 12 13 -triazole may not yet have reached clinical use, it represents an important step forward in developing new antimicrobial agents against resistant pathogens.

The development of novel antimicrobial agents is critical given the rise of multidrug-resistant bacteria worldwide. Traditional antibiotics are becoming increasingly ineffective against certain bacterial strains, necessitating the discovery of new therapeutic strategies. Triazole-based compounds have shown promise as alternatives due to their ability to disrupt essential bacterial processes while maintaining low toxicity towards human cells.

In conclusion,4-(3-bromoprop -en -2 -yl ) -methyl - H 12 13 -triazole (CAS No. 2228162 -68 - ) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for synthesizing new molecules with tailored pharmacological properties . As research continues to uncover new applications for this compound, it is likely that we will see further developments in both medicinal chemistry and materials science . The continued exploration of heterocyclic compounds like this one underscores their importance as building blocks for future therapies . p >